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Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B15556877

Introduction

Direct Red 23 (C.I. 29160) is a versatile, water-soluble diazo dye widely utilized across various
scientific and industrial fields.[1][2] Its applications range from textile and paper dyeing to key
roles in biomedical research.[2][3][4] In laboratory settings, Direct Red 23 is particularly
valuable as a biological stain for histological studies, enabling the visualization of cellular
structures.[1][4] It is employed in staining techniques for tissues and cells and is used in
pharmacological studies to analyze drug interactions.[1][4] This document provides detailed
protocols for the preparation, handling, and storage of Direct Red 23 stock solutions for

research applications.

Physicochemical and Safety Data

Accurate preparation of a stock solution requires an understanding of the compound's
fundamental properties and safety requirements.

Table 1: Physicochemical Properties of Direct Red 23
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Property Value Reference
CAS Number 3441-14-3 [1][21[5]
Molecular Formula Css5H25N7Na2010S2 [1][5]
Molecular Weight 813.72 g/mol [1][6]
Appearance Red to purple powder [21[71[8]
Purity (Dye Content) > 30% (Commonly) [11[7]
Maximum Absorbance (Amax) ~507 nm in water [9][10]
Table 2: Solubility Profile of Direct Red 23
Solvent Solubility Notes Reference
Water Soluble Bright red solution; 30 151
g/L at 80°C
Ethanol Slightly Soluble Orange solution [21[71[8]
Acetone Insoluble - [2][31[5]1[71[8]
Concentrated H2SO4 Soluble Mag(.enta tored [21[7]
solution
Table 3: Hazard and Safety Information
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemimpex.com/products/41953
https://www.colorantsgroup.com/direct-red-23.php
http://www.worlddyevariety.com/direct-dyes/direct-red-23.html
https://www.chemimpex.com/products/41953
http://www.worlddyevariety.com/direct-dyes/direct-red-23.html
https://www.chemimpex.com/products/41953
https://www.scbt.com/p/direct-red-23-3441-14-3
https://www.colorantsgroup.com/direct-red-23.php
https://www.chembk.com/en/chem/direct%20red%2023%20(C.I.%2029160)
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3333402.htm
https://www.chemimpex.com/products/41953
https://www.chembk.com/en/chem/direct%20red%2023%20(C.I.%2029160)
https://arabjchem.org/adsorption-characteristics-of-direct-red-23-azo-dye-onto-powdered-tourmaline/
https://www.researchgate.net/publication/344441856_Degradation_mechanism_of_Direct_Red_23_dye_by_advanced_oxidation_processes_a_comparative_study_View_supplementary_material_Degradation_mechanism_of_Direct_Red_23_dye_by_advanced_oxidation_processes_a_
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.colorantsgroup.com/direct-red-23.php
http://www.worlddyevariety.com/direct-dyes/direct-red-23.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3333402.htm
https://www.colorantsgroup.com/direct-red-23.php
https://www.chembk.com/en/chem/direct%20red%2023%20(C.I.%2029160)
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3333402.htm
https://www.colorantsgroup.com/direct-red-23.php
https://sdinternational.com/direct-red-23-dyes/
http://www.worlddyevariety.com/direct-dyes/direct-red-23.html
https://www.chembk.com/en/chem/direct%20red%2023%20(C.I.%2029160)
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3333402.htm
https://www.colorantsgroup.com/direct-red-23.php
https://www.chembk.com/en/chem/direct%20red%2023%20(C.I.%2029160)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Hazard Precautionary Measures Reference

) Harmful if swallowed. May
Ingestion ) o [11]
cause gastrointestinal irritation.

_ May cause irritation to the
Inhalation ) [11]
respiratory tract.

Dust may cause irritation and
Eye Contact ) ] [11]
inflammation.

) Prolonged contact may cause
Skin Contact o [11]
skin irritation.

Wear safety goggles,
PPE protective gloves, and [11][12]
appropriate clothing.

Use in a well-ventilated area or
Handling chemical fume hood. Minimize [11][12]

dust generation.

Experimental Protocol: Preparation of 1% (w/v)
Agueous Stock Solution

This protocol details the steps for preparing a 100 mL stock solution of 1% (w/v) Direct Red 23
in deionized water. This concentration is a common starting point for various staining
procedures.

2.1. Materials and Equipment

o Materials:
o Direct Red 23 powder (CAS 3441-14-3)
o Deionized (DI) or distilled water

o Weighing paper or boat
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o 50 pum filter paper or syringe filter (optional)
e Equipment:

o Analytical balance

o 150 mL glass beaker

o 100 mL volumetric flask (Class A)

o Magnetic stir bar and stir plate

o Spatula

o Wash bottle with DI water

o Amber glass storage bottle

o Personal Protective Equipment (PPE): lab coat, safety goggles, gloves
2.2. Important Pre-calculation: Adjusting for Dye Purity

Commercial preparations of Direct Red 23 often have a specified dye content, which
represents the percentage of pure dye in the powder.[1] It is critical to adjust the amount of
powder weighed to account for this impurity. Failure to do so will result in a stock solution with a
lower-than-intended concentration.

e Formula for Mass Adjustment:

o Mass to Weigh (g) = (Target Mass of Pure Dye (g) / Dye Content (%)) * 100
o Example Calculation for a 1% (1 g / 100 mL) solution with 30% dye content:

o Target Mass of Pure Dye =1.0g

o Mass to Weigh = (1.0 g/ 30%) * 100 = 3.33 g

2.3. Step-by-Step Procedure
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» Safety First: Put on all required PPE, including a lab coat, safety goggles, and nitrile gloves.
Perform all weighing and initial dissolving steps in a chemical fume hood or well-ventilated
area to avoid inhaling the powder.[11][12]

» Weighing: Place a weighing boat on the analytical balance and tare it. Carefully weigh out
the calculated mass of Direct Red 23 powder (e.g., 3.33 g for a 1% solution with 30% dye
content).

« Initial Dissolution: Transfer the weighed powder into a 150 mL beaker. Add a magnetic stir
bar and approximately 70-80 mL of DI water.

e Mixing: Place the beaker on a magnetic stir plate and stir the solution. Direct Red 23 is
water-soluble, but gentle heating (up to 80°C) can be applied to expedite dissolution if
necessary, as its solubility increases with temperature.[5][8] Stir until all powder is completely
dissolved, resulting in a bright red, transparent solution.[2]

o Transfer to Volumetric Flask: Once dissolved, carefully remove the magnetic stir bar (using a
retriever) and rinse it with a small amount of DI water, collecting the rinse water in the
beaker. Quantitatively transfer the solution from the beaker into a 100 mL volumetric flask.

e Bringing to Volume: Rinse the beaker with small aliquots of DI water, adding the rinsate to
the volumetric flask to ensure a complete transfer. Carefully add DI water to the flask until
the bottom of the meniscus reaches the 100 mL calibration mark.

e Final Mixing: Cap the volumetric flask and invert it 15-20 times to ensure the solution is
homogeneous.

« Filtration (Optional but Recommended): To remove any fine particulates or impurities, filter
the solution through a 0.45 pm or similar syringe filter or gravity filter into the final storage
bottle.

o Storage: Transfer the final solution to a clearly labeled amber glass bottle to protect it from
light. The label should include the name of the solution (Direct Red 23), concentration (1%
w/v), solvent (DI water), preparation date, and your initials.

2.4. Storage and Stability
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+ Storage Conditions: Store the prepared stock solution at room temperature.[1] It should be
protected from light to prevent photodegradation.

« Stability: The solution is stable under normal temperatures and pressures.[11] AqQueous
solutions for staining are reasonably stable for several months, but should be monitored for
any precipitation or color change over time.[13]

Experimental Workflow Diagram

Workflow: Direct Red 23 Stock Solution Preparation

5. Mix with Stir Bar 6. Transfer to

2 PSR LA S el (Gentle Heat if Needed) Volumetric Flask

2. Calculate Mass 7. Bring to Final Volume
(Adjust for Purity) (e.g., 100 mL)

3. Weigh Powder 8. Cap and Homogenize

4. Dissolve in Solvent 9. Filter Solution
(e.g., 80 mL Hz20) (Optional)

10. Transfer to Labeled,
Light-Protected Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a Direct Red 23 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemimpex.com/products/41953
https://www.cncolorchem.com/upLoad/file/20170322/14901785345010801.pdf
https://www.stainsfile.com/category/protocols/stain-type/direct-dye/
https://www.benchchem.com/product/b15556877?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.benchchem.com/product/b15556877?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

. chemimpex.com [chemimpex.com]

. Direct Red 23 Manufacturers in India | C.l. 27680 [colorantsgroup.com]
. sdinternational.com [sdinternational.com]

. Direct Red 23 | 3441-14-3 | Benchchem [benchchem.com]

. worlddyevariety.com [worlddyevariety.com]

. Scbt.com [scbt.com]

. chembk.com [chembk.com]

. Direct Red 23 | 3441-14-3 [chemicalbook.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Adsorption characteristics of Direct Red 23 azo dye onto powdered tourmaline - Arabian
Journal of Chemistry [arabjchem.org]

e 10. researchgate.net [researchgate.net]

e 11. cncolorchem.com [cncolorchem.com]

e 12. chemicalbook.com [chemicalbook.com]
» 13. stainsfile.com [stainsfile.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a Direct
Red 23 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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